Cas no 1187932-93-9 ((3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 1187932-93-9
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• MDL: MFCD11506309
• CID: 4773508
• PubChem ID: 74889964
• Update Time: 2026-02-26

(3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Nitro-benzenesulfonyl)-pyrrolidin-3-ylamine
• SB31534
• (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• (R)-1-((2-Nitrophenyl)sulfonyl)pyrrolidin-3-amine

• MDL： MFCD11506309
• Inchi： 1S/C10H13N3O4S/c11-8-5-6-12(7-8)18(16,17)10-4-2-1-3-9(10)13(14)15/h1-4,8H,5-7,11H2/t8-/m1/s1
• InChI Key： ZDRSNFHPZUULMP-MRVPVSSYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC[C@H](C1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• XLogP3: 0.2
• Topological Polar Surface Area: 118

Additional information on (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine

Introduction to (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 1187932-93-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine, identified by its CAS number 1187932-93-9, has garnered significant attention due to its unique structural and pharmacological properties. This compound, featuring a pyrrolidin-3-amine core scaffold adorned with a 2-nitrobenzenesulfonyl group, exhibits promising potential in various biomedical applications.

The structural motif of (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine is meticulously designed to interact with biological targets, making it a valuable candidate for drug discovery. The presence of the nitro and sulfonamide functionalities enhances its binding affinity and specificity, which are critical factors in the design of effective pharmacological agents. Recent studies have highlighted the compound's ability to modulate key enzymatic pathways, suggesting its utility in treating a range of diseases.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are of paramount importance. The stereochemistry of the pyrrolidinone ring, specifically the (3R) configuration, plays a crucial role in determining the compound's biological activity. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, ensuring that the desired pharmacological effects are maximized while minimizing off-target interactions.

The 2-nitrobenzenesulfonyl moiety in (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine contributes significantly to its pharmacological profile. Nitroaromatic compounds are well-documented for their diverse biological activities, including anti-inflammatory and anticancer properties. The sulfonamide group further enhances these effects by improving water solubility and metabolic stability, making the compound more amenable for therapeutic applications.

Recent research has demonstrated that derivatives of this class of compounds exhibit potent inhibitory effects on various enzymes implicated in diseases such as cancer and neurodegeneration. For instance, studies have shown that (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine can inhibit the activity of specific kinases, which are often overexpressed in tumor cells. This finding underscores the compound's potential as an anticancer agent.

The development of novel drug candidates requires a thorough understanding of their interactions with biological systems. Computational modeling and molecular dynamics simulations have been instrumental in predicting how (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine interacts with target proteins. These studies have provided valuable insights into its binding mechanism and have guided further optimization efforts.

In addition to its therapeutic potential, (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine has also been explored for its role in drug delivery systems. Its structural features make it an excellent candidate for designing prodrugs that can enhance bioavailability and target specificity. By leveraging nanotechnology and other advanced delivery platforms, researchers aim to improve the efficacy of this compound in clinical settings.

The pharmacokinetic properties of (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine have been extensively studied to ensure optimal dosing regimens and minimize adverse effects. Metabolic stability studies have revealed that the compound undergoes predictable biotransformation pathways, allowing for better prediction of its behavior in vivo. These findings are crucial for developing safe and effective therapeutic strategies.

The future prospects of (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By combining cutting-edge chemical synthesis techniques with advanced biotechnological approaches, scientists are poised to unlock the full potential of this remarkable compound.

In conclusion, (3R)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine represents a significant advancement in pharmaceutical chemistry. Its unique structure and multifaceted biological activities make it a compelling candidate for treating various diseases. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in modern medicine.